Cas no 1171815-37-4 (2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate)

2-Benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate is a specialized heterocyclic compound featuring a cyclopentapyrrole core functionalized with benzyl and methyl ester groups, along with an amino substituent. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly for constructing complex nitrogen-containing frameworks. The presence of both ester and amino functionalities enhances its reactivity, enabling selective modifications for applications in pharmaceuticals, agrochemicals, or materials science. The compound’s rigid bicyclic system may also contribute to stereochemical control in synthetic pathways. Its stability under standard conditions ensures ease of handling and storage, while its well-defined reactivity profile supports precise derivatization.

2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate structure

1171815-37-4 structure

Product Name:2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate

CAS No:1171815-37-4

MF:C₁₇H₂₀N₂O₄

MW:316.351704597473

CID:5206147

PubChem ID:25324766

Update Time:2025-05-30

2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 2-Benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate
- 2-Benzyl5-methyl5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate
- Cyclopenta[c]pyrrole-2,5(1H)-dicarboxylic acid, 5-amino-3,4,5,6-tetrahydro-, 5-methyl 2-(phenylmethyl) ester
- 2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate
- Inchi： 1S/C17H20N2O4/c1-22-15(20)17(18)7-13-9-19(10-14(13)8-17)16(21)23-11-12-5-3-2-4-6-12/h2-6H,7-11,18H2,1H3
- InChI Key： KFKDATBRRMKIBY-UHFFFAOYSA-N
- SMILES： O(C)C(C1(CC2CN(C(=O)OCC3C=CC=CC=3)CC=2C1)N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 505
XLogP3: 0.1
Topological Polar Surface Area: 81.9

2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-147145-1.0g	2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate	1171815-37-4		1g	$0.0	2023-06-08
Enamine	EN300-147145-1000mg	2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate	1171815-37-4		1000mg	$0.0	2023-09-29

2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218

Additional information on 2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate

Research Brief on 2-Benzyl 5-Methyl 5-Amino-1H,2H,3H,4H,5H,6H-Cyclopentacpyrrole-2,5-Dicarboxylate (CAS: 1171815-37-4)

The compound 2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate (CAS: 1171815-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in medicinal chemistry. The cyclopentacpyrrole scaffold, characterized by its fused ring system, offers a versatile platform for the development of bioactive molecules. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to optimize the yield and purity of 2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological pathways. Preliminary data suggest that it may interact with enzymes or receptors involved in inflammatory and neurodegenerative processes, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and rheumatoid arthritis. However, further mechanistic studies are required to elucidate its precise mode of action and to assess its safety profile.

The pharmacokinetic properties of 2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate have also been investigated, with a focus on its absorption, distribution, metabolism, and excretion (ADME) characteristics. Early findings indicate moderate bioavailability and stability, though structural modifications may be necessary to enhance its therapeutic efficacy. Computational modeling and structure-activity relationship (SAR) studies are currently underway to guide these optimizations.

In conclusion, 2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and preliminary biological activity warrant further investigation, particularly in the context of targeted drug design and personalized medicine. Future research should prioritize comprehensive preclinical studies to validate its therapeutic potential and to address any potential challenges related to toxicity and formulation.